Cas no 1427426-59-2 (2,5-Dibromo-4-fluorobenzo[d]thiazole)

• Product Name: 2,5-Dibromo-4-fluorobenzo[d]thiazole
• CAS No: 1427426-59-2
• MF: C₇H₂Br₂FNS
• MW: 310.968882083893
• MDL: MFCD23705942
• CID: 4603952
• PubChem ID: 130063385
• Update Time: 2025-06-13

2,5-Dibromo-4-fluorobenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromo-4-fluorobenzo[d]thiazole
• 2,5-dibromo-4-fluoro-1,3-benzothiazole
• MFCD23705942
• CHC42659
• CS-0094248
• N17018
• 1427426-59-2
• AKOS037651248
• EN300-7934938
• CS-16243
• 2,5-Dibromo-4-fluorobenzo[d]thiazole

• MDL： MFCD23705942
• Inchi： 1S/C7H2Br2FNS/c8-3-1-2-4-6(5(3)10)11-7(9)12-4/h1-2H
• InChI Key： LSYHSGURCDEIDB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1F)N=C(S2)Br

Computed Properties

• Exact Mass: 310.82382 g/mol
• Monoisotopic Mass: 308.82587 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.1
• Molecular Weight: 310.97

Additional information on 2,5-Dibromo-4-fluorobenzo[d]thiazole

Recent Advances in the Study of 2,5-Dibromo-4-fluorobenzo[d]thiazole (CAS: 1427426-59-2) and Its Applications in Chemical Biology and Pharmaceutical Research

2,5-Dibromo-4-fluorobenzo[d]thiazole (CAS: 1427426-59-2) is a halogenated benzothiazole derivative that has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the benzothiazole family, which is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The presence of bromine and fluorine substituents in this molecule enhances its reactivity and makes it a valuable intermediate in medicinal chemistry and drug discovery.

Recent studies have explored the synthetic pathways and optimization strategies for 2,5-Dibromo-4-fluorobenzo[d]thiazole, focusing on improving yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structure. These efforts have facilitated its use in subsequent chemical transformations and biological evaluations.

One of the most promising applications of 2,5-Dibromo-4-fluorobenzo[d]thiazole is its role as a building block in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the benzothiazole scaffold has been shown to interact effectively with kinase active sites. Recent preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in tumor proliferation and metastasis. These findings suggest its potential as a lead compound for developing new anticancer agents.

In addition to its anticancer properties, 2,5-Dibromo-4-fluorobenzo[d]thiazole has been investigated for its antimicrobial activity. Preliminary studies indicate that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal strains. Researchers are currently exploring its mechanism of action, with particular interest in its ability to disrupt microbial cell membranes and inhibit essential enzymes. These insights could pave the way for the development of new antibiotics to address the growing problem of antimicrobial resistance.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent in vitro studies have shown that certain derivatives of 2,5-Dibromo-4-fluorobenzo[d]thiazole can modulate key pathways involved in neuroinflammation and oxidative stress, which are hallmarks of conditions such as Alzheimer's and Parkinson's diseases. These findings highlight the versatility of this compound and its potential to address multiple therapeutic areas.

Despite these promising developments, challenges remain in the clinical translation of 2,5-Dibromo-4-fluorobenzo[d]thiazole-based therapeutics. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is focused on designing analogs with improved drug-like properties while maintaining their biological activity.

In conclusion, 2,5-Dibromo-4-fluorobenzo[d]thiazole (CAS: 1427426-59-2) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Recent advances in its synthesis and biological evaluation have laid the foundation for future drug discovery efforts. As research continues to uncover its mechanisms of action and optimize its pharmacological profile, this compound may emerge as a key player in the development of novel treatments for cancer, infectious diseases, and neurodegenerative disorders.